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Compound of Interest

Compound Name: 4-Chloro-1,2-dimethoxybenzene

Cat. No.: B092193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloroveratrole, also known as 4-chloro-1,2-dimethoxybenzene, is a halogenated aromatic

ether. Its structural features, including the chlorinated benzene ring and the presence of two

methoxy groups, make it a compound of interest in various chemical and pharmaceutical

research areas. This technical guide provides a detailed overview of the physical and chemical

properties of 4-Chloroveratrole, along with experimental protocols and an exploration of its

reactivity and potential biological significance.

Physical and Chemical Properties
The fundamental physical and chemical properties of 4-Chloroveratrole are summarized in the

tables below. These properties are crucial for its handling, characterization, and application in

experimental settings.

Table 1: General and Physical Properties of 4-Chloroveratrole
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Property Value Reference

Chemical Name
4-Chloro-1,2-

dimethoxybenzene
[1]

Synonyms
4-Chloroveratrole, 1-Chloro-

3,4-dimethoxybenzene
[1]

CAS Number 16766-27-1 [1]

Molecular Formula C₈H₉ClO₂ [1]

Molecular Weight 172.61 g/mol [1]

Appearance

Not explicitly found, but related

compounds are often colorless

liquids or solids.

Melting Point Not explicitly found.

Boiling Point Not explicitly found.

Density Not explicitly found.

Solubility

Expected to be soluble in

organic solvents and have low

solubility in water.

Table 2: Spectroscopic and Computational Data for 4-Chloroveratrole

Property Value Reference

InChI

InChI=1S/C8H9ClO2/c1-10-7-

4-3-6(9)5-8(7)11-2/h3-5H,1-

2H3

[1]

InChIKey
RXJCXGJKJZARAW-

UHFFFAOYSA-N
[1]

SMILES COC1=C(C=C(C=C1)Cl)OC [1]
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Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the physical

properties of a compound. Below are generalized protocols that can be adapted for 4-

Chloroveratrole.

Synthesis of 4-Chloroveratrole
A plausible synthetic route to 4-Chloroveratrole involves the chlorination of veratrole (1,2-

dimethoxybenzene).

Workflow for the Synthesis of 4-Chloroveratrole

Veratrole

Chlorination ReactionChlorinating Agent
(e.g., SO2Cl2, Cl2)

Inert Solvent
(e.g., CH2Cl2)

Aqueous Work-up
(e.g., NaHCO3 wash)

Purification
(e.g., Column Chromatography) 4-Chloroveratrole

Melting Point Determination Boiling Point Determination Density Measurement

Sample in Capillary Tube

Melting Point Apparatus

Observe Melting Range

Sample in Distillation Flask

Distillation Setup

Record Boiling Temperature

Known Volume of Sample

Measure Mass

Calculate Density (Mass/Volume)
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4-Chloroveratrole
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Sulfation)
Water-soluble Conjugate Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092193#4-chloroveratrole-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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